4-Benzyl-3-butoxy-N,N-dimethyl-5-sulfamoylbenzamide

• CAS No.: 62275-74-5
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 4-benzyl-3-butoxy-N,N-dimethyl-5-sulfamoylbenzamide
• InChI: InChI=1S/C20H26N2O4S/c1-4-5-11-26-18-13-16(20(23)22(2)3)14-19(27(21,24)25)17(18)12-15-9-7-6-8-10-15/h6-10,13-14H,4-5,11-12H2,1-3H3,(H2,21,24,25)
• InChI Key: LMQNBFQHRCVUGU-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C(=CC(=C1)C(=O)N(C)C)S(=O)(=O)N)CC2=CC=CC=C2

Description

4-Benzyl-3-butoxy-N,N-dimethyl-5-sulfamoylbenzamide is a useful research compound. Its molecular formula is C20H26N2O4S and its molecular weight is 390.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-benzyl-3-n-butoxy-5-sulfamylbenzoic acid (3.6 g), thionyl chloride (20 ml) and N,N-dimethylformamide (0.1 ml) is refluxed for 1 hour and is then evaporated in vacuo. The resulting crude 4-benzyl-3-n-butoxy-5-sulfamylbenzoyl chloride is dissolved in methylene chloride (30 ml), and the resulting solution is during about 15 minutes added dropwise to a stirred mixture of dimethylamine (10 ml; 40% in water) and methylene chloride (20 ml), keeping the temperature at 0°-5° C. by external cooling. After stirring for an additional 2 hours at 22°-25° C., the mixture is washed with water and the organic layer is separated and dried in the presence of magnesium sulphate. Filtration followed by evaporation in vacuo yields crude 4-benzyl-3-n-butoxy-5-sulfamyl-N,N-dimethylbenzamide. After recrystallization from benzene it is obtained with a melting point of 199°-201° C.